Cas no 138345-04-7 (2-propanol, 1-(heptylthio)-3-phenoxy-)

• Product name: 2-propanol, 1-(heptylthio)-3-phenoxy-
• CAS No: 138345-04-7
• MF: C₁₆H₂₆O₂S
• MW: 282.441443920136
• CID: 1252820

2-propanol, 1-(heptylthio)-3-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2-propanol, 1-(heptylthio)-3-phenoxy-
• 1-(Heptylsulfanyl)-3-phenoxypropan-2-ol
• LogP
• 1-(Heptylsulfanyl)-3-phenoxypropan-2-ol; LogP

• Inchi： 1S/C16H26O2S/c1-2-3-4-5-9-12-19-14-15(17)13-18-16-10-7-6-8-11-16/h6-8,10-11,15,17H,2-5,9,12-14H2,1H3
• InChI Key： KINAJNQQUFJLMA-UHFFFAOYSA-N
• SMILES： C(SCCCCCCC)C(O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 282.16548

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 425.3±30.0 °C(Predicted)
• PSA: 29.46
• pka: 13.71±0.20(Predicted)